({5H,6H,7H,8H-imidazo[1,5-a]pyridin-8-yl}methyl)(methyl)amine

• Molecular Formula: C9H15N3
• Molecular Weight: 165.24 g/mol
• IUPAC Name: N-methyl-1-(5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-8-yl)methanamine
• InChI: InChI=1S/C9H15N3/c1-10-5-8-3-2-4-12-7-11-6-9(8)12/h6-8,10H,2-5H2,1H3
• InChI Key: NWYTXCGGAAWKNN-UHFFFAOYSA-N
• Canonical SMILES: CNCC1CCCN2C1=CN=C2

Description

({5H,6H,7H,8H-imidazo[1,5-a]pyridin-8-yl}methyl)(methyl)amine ( 1551430-30-8) is a chemical building block of significant interest in modern organic and medicinal chemistry research . It is based on the imidazo[1,5-a]pyridine scaffold, which is recognized as a privileged structure in drug discovery due to its presence in several natural alkaloids and a wide range of biologically active compounds . This specific saturated variant, with the molecular formula C9H15N3 and a molecular weight of 165.24 g/mol, serves as a versatile intermediate for scientists developing new synthetic methodologies . The imidazo[1,5-a]pyridine core is found in potent investigational agents, including antitumor compounds that inhibit topoisomerase II and other therapeutic candidates . As such, researchers value this amine-functionalized derivative for its potential in constructing more complex molecules for pharmaceutical development, chemical biology probes, and the creation of novel ligands for catalysis . This product is intended For Research Use Only and is not intended for diagnostic or therapeutic applications. Proper storage conditions and handling in accordance with all relevant safety guidelines are recommended.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of ({5H,6H,7H,8H-imidazo[1,5-a]pyridin-8-yl}methyl)(methyl)amine typically involves the reaction of imidazo[1,5-a]pyridine derivatives with methylamine under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product .

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification, crystallization, and drying to obtain the final product in its pure form .

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, leading to the formation of various oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms, which may have different properties and applications.

Substitution: The compound can participate in substitution reactions, where one or more atoms or groups in the molecule are replaced by other atoms or groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide can be used.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are typically employed.

Substitution: Various nucleophiles or electrophiles can be used depending on the desired substitution reaction.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives, while substitution reactions can produce a variety of substituted compounds .

Scientific Research Applications

Chemistry: In chemistry, ({5H,6H,7H,8H-imidazo[1,5-a]pyridin-8-yl}methyl)(methyl)amine is used as a building block for the synthesis of more complex molecules.

Biology: The compound has shown potential in biological research, particularly in the study of enzyme interactions and protein binding. Its ability to interact with biological molecules makes it a valuable tool for understanding biochemical processes .

Medicine: In medicine, derivatives of imidazo[1,5-a]pyridine have been explored for their potential therapeutic properties. These compounds may exhibit antimicrobial, anticancer, or anti-inflammatory activities, making them candidates for drug development .

Industry: In the industrial sector, the compound is used in the development of materials with specific properties, such as luminescent materials for optoelectronic devices. Its versatility makes it suitable for various technological applications .

Mechanism of Action

The mechanism of action of ({5H,6H,7H,8H-imidazo[1,5-a]pyridin-8-yl}methyl)(methyl)amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the target molecules .

Comparison with Similar Compounds

Structural Variations in Core and Substituents

Table 1: Core Structure and Substituent Comparison

Compound Name	Core Structure	Substituent Position/Type	Molecular Formula	Molecular Weight (g/mol)	CAS Number
({5H,6H,7H,8H-imidazo[1,5-a]pyridin-8-yl}methyl)(methyl)amine	Imidazo[1,5-a]pyridine	8-(Methylaminomethyl)	C9H15N3	165.24	1500012-34-9
5H,6H,7H,8H-imidazo[1,5-a]pyridin-7-amine dihydrochloride	Imidazo[1,5-a]pyridine	7-Amine	C7H13Cl2N3	210.10	1417635-70-1
{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-ylmethyl}(methyl)amine	Imidazo[1,2-a]pyridine	2-(Methylaminomethyl)	C9H15N3	165.24	1500012-34-9
2-Methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-amine	Imidazo[1,2-a]pyridine	6-Amine, 2-Methyl	C8H13N3	151.21	1099621-16-5

Key Observations :

• Ring Fusion: The 1,5-a fusion in the target compound creates a distinct spatial arrangement compared to the 1,2-a fusion in and .

Physicochemical and Analytical Properties

Table 2: Physical and Analytical Data

Compound Name	Melting Point (°C)	HPLC Purity (%)	HRMS (Observed [M+H]+)	Key NMR Signals (δ, ppm)
Target Compound	Not Reported	Not Reported	Not Reported	Expected: Imidazo-H (6.5–8.5), CH2N (2.5–3.5)
2,6-Bis(2-furyl)imidazo[1,2-a]pyridin-8-amine (19)	124.7	95–99	456.0823 (Calc. 456.0818)	1H: 8.82–8.57 (m, aromatic), 4.76 (d, J=5.9 Hz, NH2)
5-(Biphenyl-4-yl)-3-bromo-N-(pyridin-3-ylmethyl)pyrazolo[1,5-a]pyrimidin-7-amine (153)	Not Reported	Not Reported	456.0823	1H: 8.12 (d, J=8.5 Hz, biphenyl), 4.76 (d, NH2)

Key Observations :

• The target compound lacks reported melting points or purity data, unlike derivatives in and , which achieve >95% HPLC purity .
• HRMS and NMR data for analogs (e.g., compound 153) confirm structural integrity and substituent effects on chemical shifts .

Biological Activity

The compound ({5H,6H,7H,8H-imidazo[1,5-a]pyridin-8-yl}methyl)(methyl)amine , with CAS number 1551430-30-8, is a nitrogen-containing heterocyclic compound that has garnered attention for its diverse biological activities. This article reviews existing literature on its pharmacological properties, focusing on its anticancer, antibacterial, and antiviral activities.

• Molecular Formula : C₉H₁₅N₃
• Molecular Weight : 165.24 g/mol
• IUPAC Name : (5H,6H,7H,8H-imidazo[1,5-a]pyridin-8-yl)methyl(methyl)amine

Anticancer Activity

Research indicates that imidazo[1,5-a]pyridine derivatives exhibit significant anticancer properties. For example:

• A study evaluated various imidazo[1,5-a]pyridine-benzimidazole hybrids against a panel of sixty human tumor cell lines. Compounds derived from this class showed GI50 values ranging from 1.06 to 14.9 μM, indicating potent cytotoxicity against cancer cells .
• Flow cytometric analysis revealed that these compounds induce apoptosis by arresting the cell cycle at the G2/M phase and inhibiting tubulin polymerization .

Antibacterial Activity

The antibacterial potential of imidazo[1,5-a]pyridine derivatives has also been explored:

• A recent evaluation of amidino-substituted imidazo[4,5-b]pyridines demonstrated moderate antibacterial activity against E. coli, with a minimum inhibitory concentration (MIC) of 32 μM for certain derivatives . However, most tested compounds lacked significant antibacterial effects.

Antiviral Activity

The antiviral properties of imidazo[1,5-a]pyridine derivatives are promising:

• In vitro studies have shown that these compounds can inhibit a broad range of DNA and RNA viruses. The most effective derivatives displayed sub-micromolar inhibitory concentrations against specific viral strains .

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship is crucial for optimizing the biological activity of imidazo[1,5-a]pyridine derivatives:

• Modifications at specific positions on the imidazo ring significantly enhance biological activity. For instance, bromine substitution has been shown to increase antiproliferative effects across various cancer cell lines .

Case Studies

• Case Study on Anticancer Activity : In a comparative study of several imidazo[1,5-a]pyridine derivatives against HeLa and SW620 cancer cell lines:
  • Compound 10 exhibited an IC50 of 0.4 μM against colon carcinoma cells.
  • The study highlighted the importance of substituent groups in enhancing cytotoxicity .
• Case Study on Antiviral Activity : A series of antiviral assays indicated that specific derivatives could inhibit viral replication effectively:
  • Certain compounds demonstrated selective inhibition against both DNA and RNA viruses with varying degrees of efficacy .

Summary Table of Biological Activities

Activity Type	Effectiveness	Notable Compounds	IC50/MIC Values
Anticancer	High	Compounds 5d and 5l	GI50: 1.06 - 14.9 μM
Antibacterial	Moderate	Compound 14	MIC: 32 μM
Antiviral	High	Various derivatives	Sub-micromolar

Q & A

Q. Advanced Research Focus

• Electronic Effects : The methylamine group may act as an electron donor, directing electrophilic substitution to specific ring positions.
• Steric Hindrance : Bulky substituents on the imidazo[1,5-a]pyridine core can hinder nucleophilic attacks, favoring alternative reaction pathways .
• Solvent Effects : Polar aprotic solvents (e.g., DMF) stabilize transition states in cyclization .

What computational modeling approaches are suitable for predicting the pharmacokinetic properties of ({5H,6H,7H,8H-imidazo[1,5-a]pyridin-8-yl}methyl)(methyl)amine?

Q. Advanced Research Focus

• ADME Prediction : Use tools like SwissADME or ADMETLab to estimate solubility, permeability, and metabolic stability.
• Molecular Docking : Screen against cytochrome P450 isoforms to predict metabolism .
• QSAR Models : Corrogate structural features (e.g., logP, hydrogen bond donors) with bioavailability data from similar compounds .

How can researchers differentiate between regioisomeric byproducts formed during the synthesis of ({5H,6H,7H,8H-imidazo[1,5-a]pyridin-8-yl}methyl)(methyl)amine?

Q. Basic Research Focus

• Chromatography : Use reverse-phase HPLC to separate isomers based on polarity differences .
• 2D NMR : HMBC correlations can distinguish between regioisomers by mapping long-range C-H couplings .
  Advanced Confirmation :
• X-ray Crystallography : Resolve absolute configuration if single crystals are obtainable .

What are the current limitations in understanding the structure-activity relationship (SAR) of imidazo[1,5-a]pyridine-based compounds, and how can they be addressed?

Advanced Research Focus
Limitations :

• Limited in vivo data for bioavailability and toxicity.
• Poor mechanistic insights into off-target interactions.
  Solutions :
• Systematic SAR Studies : Synthesize derivatives with incremental substitutions (e.g., halogens, alkyl groups) .
• Proteomics : Identify binding partners via pull-down assays or thermal shift analysis .